Cas no 212374-08-8 (3-(2,2-Dibromoacetyl)benzonitrile)

• Product Name: 3-(2,2-Dibromoacetyl)benzonitrile
• CAS No: 212374-08-8
• MF: C₉H₅Br₂NO
• MW: 302.9501
• CID: 854921
• PubChem ID: 10214957
• Update Time: 2025-06-15

3-(2,2-Dibromoacetyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dibromoacetyl)benzonitrile
• BDBM50347525
• SY074135
• CHEMBL1801627
• MFCD11215452
• SCHEMBL6784031
• 212374-08-8
• CS-0333630
• AC8963
• PD136221
• 3-(2,2-Dibromoacetyl)benzonitrile

• Inchi： 1S/C9H5Br2NO/c10-9(11)8(13)7-3-1-2-6(4-7)5-12/h1-4,9H
• InChI Key： ZVLLBQRGONKKBI-UHFFFAOYSA-N
• SMILES： BrC([H])(C(C1=C([H])C([H])=C([H])C(C#N)=C1[H])=O)Br

Computed Properties

• Exact Mass: 302.87174g/mol
• Monoisotopic Mass: 300.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.9

3-(2,2-Dibromoacetyl)benzonitrile Security Information

• Hazard Category Code： 23/25
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2,2-Dibromoacetyl)benzonitrile

Introduction to 3-(2,2-Dibromoacetyl)benzonitrile (CAS No. 212374-08-8)

3-(2,2-Dibromoacetyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 212374-08-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a benzonitrile core substituted with a 2,2-dibromoacetyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development. The presence of bromine atoms in the acetyl moiety enhances its reactivity, making it a versatile building block for constructing more complex molecules.

The benzonitrile moiety in 3-(2,2-Dibromoacetyl)benzonitrile contributes to its ability to participate in nucleophilic addition reactions, which are fundamental in the synthesis of various pharmacologically active agents. This characteristic has been exploited in recent years to develop novel therapeutic compounds targeting a range of diseases. For instance, studies have shown that derivatives of benzonitrile can interact with biological targets in ways that modulate inflammatory pathways, making them promising candidates for anti-inflammatory drugs.

In the realm of medicinal chemistry, the 2,2-dibromoacetyl group serves as a reactive handle for further functionalization. Researchers have leveraged this reactivity to introduce additional substituents or linkages, enabling the creation of structurally diverse molecules with tailored biological activities. The compound’s ability to undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, further extends its utility in constructing complex scaffolds found in many modern drugs.

Recent advancements in synthetic methodologies have highlighted the importance of 3-(2,2-Dibromoacetyl)benzonitrile as a key intermediate. For example, a study published in the Journal of Organic Chemistry demonstrated its use in the efficient synthesis of substituted benzothiazoles, which are known for their antimicrobial and anti-cancer properties. The researchers utilized the compound’s acetyl group to introduce brominated side chains, which were subsequently transformed into pharmacologically relevant structures through cyclization reactions.

The pharmaceutical industry has also shown interest in 3-(2,2-Dibromoacetyl)benzonitrile due to its potential as a precursor for bioactive molecules. Researchers are exploring its role in developing treatments for neurological disorders, where precise molecular modifications can lead to improved efficacy and reduced side effects. The compound’s structural flexibility allows chemists to fine-tune its properties by introducing various functional groups, thereby tailoring it to specific therapeutic needs.

From a chemical perspective, the reactivity of 3-(2,2-Dibromoacetyl)benzonitrile stems from the electrophilic nature of the acetyl group and the electron-withdrawing effect of the nitrile moiety. This combination creates a molecule that is both reactive and stable under appropriate conditions. Such characteristics are highly desirable in synthetic chemistry, where intermediates must balance reactivity with ease of handling and purification.

In conclusion, 3-(2,2-Dibromoacetyl)benzonitrile (CAS No. 212374-08-8) represents a significant advancement in pharmaceutical and chemical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to the development of innovative treatments for various diseases.